Cas no 1185301-26-1 (Boc-3-aminoadipic Acid)
Boc-3-aminoadipic Acid structure
Product Name:Boc-3-aminoadipic Acid
CAS No:1185301-26-1
MF:C11H19NO6
MW:261.27166390419
CID:1210993
PubChem ID:46737459
Update Time:2025-04-20
Boc-3-aminoadipic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(tert-butoxycarbonylamino)hexanedioic acid
- Boc-3-aminoadipic acid
- 3-{[(tert-butoxy)carbonyl]amino}hexanedioic acid
- 1185301-26-1
- 3-[(2-methylpropan-2-yl)oxycarbonylamino]hexanedioic acid
- Boc-3-aminoadipic Acid
-
- MDL: MFCD02682491
- Inchi: 1S/C11H19NO6/c1-11(2,3)18-10(17)12-7(6-9(15)16)4-5-8(13)14/h7H,4-6H2,1-3H3,(H,12,17)(H,13,14)(H,15,16)
- InChI Key: BWZYMMYMEYGJOL-UHFFFAOYSA-N
- SMILES: O(C(NC(CC(=O)O)CCC(=O)O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 261.12123733g/mol
- Monoisotopic Mass: 261.12123733g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 9
- Complexity: 320
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 113Ų
Boc-3-aminoadipic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B025935-50mg |
Boc-3-aminoadipic Acid |
1185301-26-1 | 50mg |
$ 225.00 | 2022-06-07 | ||
| TRC | B025935-100mg |
Boc-3-aminoadipic Acid |
1185301-26-1 | 100mg |
$ 370.00 | 2022-06-07 |
Boc-3-aminoadipic Acid Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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